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Compound of Interest

Compound Name: 2,3-Dimethylanisole

Cat. No.: B146749 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety profile and handling requirements of chemical reagents is paramount. This guide

provides a comprehensive overview of the safety data and handling precautions for 2,3-
Dimethylanisole (CAS No. 2944-49-2), a common reagent in organic synthesis.

Section 1: Chemical and Physical Properties
A summary of the key physical and chemical properties of 2,3-Dimethylanisole is presented

below. These properties are essential for understanding its behavior under various laboratory

conditions.

Property Value Source

Molecular Formula C₉H₁₂O [1][2][3]

Molecular Weight 136.19 g/mol [1][4]

Appearance Light yellow liquid [2]

Boiling Point 195 °C (lit.) [4]

Melting Point 29 °C (lit.) [4]

Density 0.984 g/mL at 25 °C (lit.) [4]

Flash Point 110 °C (230 °F) - closed cup [4]

Refractive Index n20/D 1.52 (lit.) [4]
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Section 2: GHS Hazard and Safety Information
2,3-Dimethylanisole is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The following tables summarize its

classification and associated precautionary statements.

GHS Classification

Hazard Class Category

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory tract irritation)

Flammable Liquids 4

Sources:[1][4][5][6][7]

Hazard and Precautionary Statements
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Type Code Statement

Hazard H227 Combustible liquid.[2][6]

H315
Causes skin irritation.[1][4][6]

[7]

H319
Causes serious eye irritation.

[1][4][6][7]

H335
May cause respiratory

irritation.[1][4][6][7]

Precautionary P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.[2][6]

P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1][6][7]

P264
Wash skin thoroughly after

handling.[1][7]

P271
Use only outdoors or in a well-

ventilated area.[1][2][6][7]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2][5]

[6][7]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[1][2][5][7]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1][2]

[7]

P305 + P351 + P338 IF IN EYES: Rinse cautiously

with water for several minutes.
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Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][2][5][7]

P312
Call a POISON CENTER or

doctor if you feel unwell.[2][7]

P332 + P313
If skin irritation occurs: Get

medical advice/attention.[1][7]

P337 + P313
If eye irritation persists: Get

medical advice/attention.[1][7]

P362 + P364
Take off contaminated clothing

and wash it before reuse.[1][2]

P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[1][2][7]

P405 Store locked up.[1][7]

P501

Dispose of contents/container

to an approved waste disposal

plant.[2][5][7]

Section 3: Handling and Storage Protocols
Proper handling and storage procedures are critical to ensure safety in the laboratory.

Handling:

Avoid contact with skin and eyes.[2][5]

Do not breathe mist, vapors, or spray.[2][5]

Use only in a well-ventilated area, preferably in a chemical fume hood.[2][5]

Keep away from open flames, hot surfaces, and sources of ignition.[2][5]

Take precautionary measures against static discharges.[2][5]
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Wash hands thoroughly after handling.[5][7]

Storage:

Store in a dry, cool, and well-ventilated place.[2][5]

Keep the container tightly closed.[2][5]

Keep away from heat, sparks, and flame.[2][5]

Incompatible materials include strong oxidizing agents.[2][5]

Section 4: Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling 2,3-
Dimethylanisole:

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles. Use face

shield if splashing is possible.[5]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[2][5]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required. For large-scale operations or in emergencies, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[2]

Section 5: Emergency Procedures
First-Aid Measures:

A systematic approach to first aid following exposure is crucial.
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Exposure Type Immediate Action

Medical Attention

Inhalation Remove to fresh air.
Keep at rest.

Skin Contact Wash with plenty of soap and water.
Remove contaminated clothing.

Eye Contact
Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to do.

Ingestion
Clean mouth with water.
Do NOT induce vomiting.

Get medical advice/attention
if you feel unwell or if irritation persists.

Click to download full resolution via product page

Caption: First-aid procedures for 2,3-Dimethylanisole exposure.

Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position

comfortable for breathing. Call a poison center or doctor if you feel unwell.[2][5]

Skin Contact: In case of skin contact, wash with plenty of soap and water. If skin irritation

occurs, get medical advice/attention. Take off contaminated clothing and wash it before

reuse.[2][5]

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[2][5]

Ingestion: Clean mouth with water. Get medical attention if you feel unwell.[2][5]

Fire-Fighting Measures:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b146749?utm_src=pdf-body-img
https://www.benchchem.com/product/b146749?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19992~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:46:22~~2%203-Dimethylanisole~~
https://www.fishersci.com/store/msds?partNumber=AC159995000&productDescription=2+3-DIMETHYLANISOLE+97%25&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19992~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:46:22~~2%203-Dimethylanisole~~
https://www.fishersci.com/store/msds?partNumber=AC159995000&productDescription=2+3-DIMETHYLANISOLE+97%25&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19992~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:46:22~~2%203-Dimethylanisole~~
https://www.fishersci.com/store/msds?partNumber=AC159995000&productDescription=2+3-DIMETHYLANISOLE+97%25&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19992~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:46:22~~2%203-Dimethylanisole~~
https://www.fishersci.com/store/msds?partNumber=AC159995000&productDescription=2+3-DIMETHYLANISOLE+97%25&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical, or foam.[5] Water

spray may be used to cool closed containers.[2]

Specific Hazards: The substance is a combustible material. Containers may explode when

heated.[2][5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Accidental Release Measures:

A clear workflow for managing spills is essential to minimize laboratory hazards.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC159995000&productDescription=2+3-DIMETHYLANISOLE+97%25&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19992~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:46:22~~2%203-Dimethylanisole~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19992~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:46:22~~2%203-Dimethylanisole~~
https://www.fishersci.com/store/msds?partNumber=AC159995000&productDescription=2+3-DIMETHYLANISOLE+97%25&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC159995000&productDescription=2+3-DIMETHYLANISOLE+97%25&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Remove all sources of ignition.
Ensure adequate ventilation.

Wear appropriate PPE
(gloves, eye protection, etc.).

Contain the spill using inert absorbent material
(e.g., sand, silica gel).

Collect absorbed material into a suitable,
closed container for disposal.

Dispose of contents/container to an
approved waste disposal plant.

Spill Cleaned

Click to download full resolution via product page

Caption: Workflow for responding to a 2,3-Dimethylanisole spill.

Personal Precautions: Remove all sources of ignition and take precautionary measures

against static discharges. Ensure adequate ventilation.[2][5]

Environmental Precautions: Prevent the substance from entering drains.
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Methods for Cleaning Up: Soak up the spill with an inert absorbent material (e.g., sand, silica

gel, acid binder, universal binder, sawdust). Place the absorbed material into a suitable,

closed container for disposal.[2][5]

Section 6: Disposal Considerations
Dispose of the contents and container in accordance with local, regional, national, and

international regulations. The material should be disposed of at an approved waste disposal

plant.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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